2-(1,2,3,4-Tetrahydroquinolin-2-yl)ethan-1-ol

• IUPAC Name: 2-(1,2,3,4-tetrahydroquinolin-2-yl)ethanol
• InChI: InChI=1S/C11H15NO/c13-8-7-10-6-5-9-3-1-2-4-11(9)12-10/h1-4,10,12-13H,5-8H2
• InChI Key: XYKHXADEXVAGSF-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=CC=CC=C2NC1CCO
• Molecular Formula: C11H15NO
• Molecular Weight: 177.24 g/mol
• CAS RN: 65623-40-7

Description

“2-(1,2,3,4-Tetrahydroquinolin-2-yl)ethan-1-ol” is a chemical compound with the CAS Number: 65623-40-7. It has a molecular weight of 177.25 and its IUPAC name is 2-(1,2,3,4-tetrahydro-2-quinolinyl)ethanol.

Molecular Structure Analysis

The InChI code for this compound is 1S/C11H15NO/c13-8-7-10-6-5-9-3-1-2-4-11(9)12-10/h1-4,10,12-13H,5-8H2. This indicates that the compound has a tetrahydroquinoline ring attached to an ethanol group.

Physical And Chemical Properties Analysis

This compound has a molecular weight of 177.24 and its molecular formula is C11H15NO. It is stored at room temperature and its physical form is oil.

Scientific Research Applications

Gold-Catalyzed Intramolecular Allylic Amination

An efficient synthetic route involving gold-catalyzed intramolecular allylic amination of 2-tosylaminophenylprop-1-en-3-ols has been developed. This method is applicable to a wide range of substrates, showcasing the versatility of tetrahydroquinoline derivatives in synthesis (Kothandaraman, Foo, & Chan, 2009).

Asymmetric Transfer Hydrogenation in Water

Tetrahydroquinolines, which are key structural elements in many natural products, have been synthesized through pH-regulated asymmetric transfer hydrogenation in water. This highlights their importance in producing optically pure compounds necessary for pharmaceutical and agrochemical synthesis (Wang, Li, Wu, Pettman, & Xiao, 2009).

Unique Regioselectivity in C(sp3)-H α-Alkylation of Amines

The benzoxazole moiety acts as a removable directing group in the Ir-catalyzed alkylation of C(sp(3))-H bonds adjacent to nitrogen in secondary amines, demonstrating the strategic use of tetrahydroquinoline derivatives in regioselective chemical transformations (Lahm & Opatz, 2014).

InCl(3)-Catalyzed Domino Reaction

A domino reaction catalyzed by indium chloride in water has been used for the efficient synthesis of various tetrahydroquinoline derivatives. This method emphasizes the compound's structural feature in natural products and its synthetic accessibility (Zhang & Li, 2002).

Progress in Tetrahydroquinolines Chemistry

Recent progress in the chemistry of tetrahydroquinolines, especially in their synthesis, underscores their importance as nitrogen heterocycles in nature and their broad pharmaceutical applications. This review covers the advancements from mid-2010 to early 2018, highlighting the compound's role in the development of pharmacologically active compounds (Muthukrishnan, Sridharan, & Menéndez, 2019).

Safety and Hazards

The compound has been assigned the GHS07 pictogram and the signal word “Warning”. The hazard statements include H315 and H319. Precautionary measures include P264, P280, P302+P352, P305+P351+P338, P332+P313, P337+P313, and P362.